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Compound of Interest

Compound Name: 3,5-Dibenzyloxybenzyl alcohol

Cat. No.: B1296644 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive protocol for the synthesis of 3,5-
dibenzyloxybenzyl alcohol, a valuable intermediate in various fields of chemical and

pharmaceutical research. The synthesis is a two-step process commencing with the reduction

of 3,5-dihydroxybenzoic acid to 3,5-dihydroxybenzyl alcohol, followed by the benzylation of the

hydroxyl groups. This document details the experimental procedures, presents quantitative

data in a structured format, and includes visualizations of the synthetic pathway and

experimental workflow.

Synthetic Pathway Overview
The synthesis of 3,5-dibenzyloxybenzyl alcohol is achieved through a two-step reaction

sequence:

Reduction of 3,5-Dihydroxybenzoic Acid: The carboxylic acid functionality of 3,5-

dihydroxybenzoic acid is selectively reduced to a primary alcohol using a suitable reducing

agent, such as sodium borohydride, to yield 3,5-dihydroxybenzyl alcohol.

Benzylation of 3,5-Dihydroxybenzyl Alcohol: The phenolic hydroxyl groups of 3,5-

dihydroxybenzyl alcohol are protected as benzyl ethers via a Williamson ether synthesis.

This involves the reaction with benzyl bromide in the presence of a base, such as potassium

carbonate, to afford the final product, 3,5-dibenzyloxybenzyl alcohol.
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3,5-Dihydroxybenzoic Acid 3,5-Dihydroxybenzyl Alcohol

Reduction
(e.g., NaBH4, THF) 3,5-Dibenzyloxybenzyl Alcohol

Benzylation
(Benzyl Bromide, K2CO3, DMF)

Reaction Setup

Reaction

Work-up & Purification

Combine 3,5-dihydroxybenzoic acid,
THF, and Methanol in a flask

Heat to gentle reflux

Add Sodium Borohydride
in portions

Reflux for 6 hours

Cool in an ice bath

Quench with 10% HCl

Extract with Ethyl Acetate

Dry organic layer (MgSO4)

Concentrate in vacuo

Recrystallize from hot water

 

Reaction

Work-up & Purification

Combine 3,5-dihydroxybenzyl alcohol,
K2CO3, and DMF

Add Benzyl Bromide at RT

Stir at RT for 2 hours

Heat to 130°C for 2 hours

Cool and filter

Precipitate in ice water

Collect precipitate by filtration

Recrystallize or perform
column chromatography
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[https://www.benchchem.com/product/b1296644#3-5-dibenzyloxybenzyl-alcohol-synthesis-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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